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Compound of Interest

Compound Name: Sapitinib

Cat. No.: B1684515

Proper management and disposal of the investigational drug Sapitinib (also known as AZD-
8931) are critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. As a potent, reversible inhibitor of the ErbB (EGFR) family of receptor tyrosine
kinases, Sapitinib requires careful handling throughout its lifecycle, from receipt to final
disposition.[1][2] This guide provides detailed, step-by-step procedures for researchers,
scientists, and drug development professionals to manage and dispose of Sapitinib safely.

Key Data and Hazard Profile

Understanding the hazard profile of Sapitinib is the first step toward safe handling and
disposal. The following table summarizes its key characteristics based on available safety data
sheets.
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Identifier Information Source
Synonyms AZD-8931, AZD8931 [3]
CAS Number 848942-61-0 [4]
Molecular Formula C23H25CIFN503 [3]

GHS Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause
respiratory irritation. H410:
Very toxic to aquatic life with

long lasting effects.

[3]4]

Storage Conditions

Store in a well-ventilated
place. Keep container tightly
closed. Store locked up.
Recommended storage at
-20°C (powder) or -80°C (in

solvent).

[3]4]

Primary Disposal Route

Incineration at a licensed

hazardous waste facility.

(516171

Disposal Prohibitions

Do not dispose of down the
drain or sewer. Avoid release

to the environment.

(3158l

Standard Operating Procedure for Sapitinib

Disposal

This protocol outlines the necessary steps for the safe disposal of unused, expired, or

contaminated Sapitinib. These procedures are in line with general guidelines for handling

investigational and hazardous pharmaceutical waste.[9][10]

Personal Protective Equipment (PPE) and Handling
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o PPE: Before handling Sapitinib, all personnel must wear appropriate PPE, including a lab
coat, safety goggles with side shields, and chemical-resistant gloves.[4]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or aerosols.[3][4]

» Hygiene: Do not eat, drink, or smoke in areas where Sapitinib is handled. Wash hands
thoroughly after handling the substance.[3][4]

Waste Segregation and Containment

 |dentify as Hazardous Waste: Due to its toxicological profile, Sapitinib must be treated as
hazardous chemical waste.

o Select a Compatible Container: Place all Sapitinib waste, including pure compound,
contaminated labware (vials, pipette tips, gloves), and solutions, into a dedicated,
compatible, and clearly labeled hazardous waste container.[9] The container should be
robust and have a secure, screw-top lid.[6]

» Original Containers: Unused or partially used vials of Sapitinib can be placed directly into
the hazardous waste container without being emptied.[9]

Labeling the Hazardous Waste Container

» Use Official Labels: Obtain and affix official HAZARDOUS WASTE labels from your
institution's Environmental Health and Safety (EHS) department.[9]

o Complete Information: The label must be filled out completely and legibly, including:

o

The full chemical name: "Sapitinib" or "AZD-8931". Avoid abbreviations.[9]

[¢]

The concentration and physical state (solid/liquid).

[¢]

The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[9]

[e]

An emergency contact phone number.[9]
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Storage of Waste Pending Disposal

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated and
registered Satellite Accumulation Area (SAA).[9] This area must be secure and under the
control of the laboratory personnel.

Secondary Containment: It is best practice to keep the primary waste container within a
larger, secondary containment tub to prevent spills.[9]

Weekly Inspections: The laboratory team must inspect the SAA and the waste container
weekly to check for leaks or degradation. This inspection must be documented on an SAA
Inspection Log.[9]

Arranging for Final Disposal

o Contact EHS: To initiate the disposal process, submit a chemical waste pickup request to

your institution's EHS department.[9]

Incineration: EHS will arrange for the collected waste to be transported by a licensed
hazardous materials vendor to a permitted treatment, storage, and disposal facility (TSDF).
[6] The standard and required method for destroying hazardous pharmaceutical waste is
high-temperature incineration.[5][6][7]

Record Keeping: Retain a copy of the waste pickup request form and any certificate of
destruction provided by the vendor. These records are essential for regulatory compliance
and should be kept for a minimum of three years.[10]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Sapitinib.
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Caption: Workflow for the safe disposal of Sapitinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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